2-(methoxymethyl)-1-(2-methylbutyl)-1H-benzo[d]imidazole hydrochloride
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Overview
Description
Imidazole is a class of organic compounds of the heterocyclic series characterized by a ring structure composed of three carbon atoms and two nitrogen atoms at nonadjacent positions . The simplest member of the imidazole family is imidazole itself, a compound with molecular formula C3H4N2 .
Synthesis Analysis
Imidazole compounds can be synthesized using several methods. One method involves the direct synthesis of amides from nonactivated carboxylic acids using urea as a nitrogen source and Mg(NO3)2 or imidazole as catalysts .Molecular Structure Analysis
The molecular structure of imidazole consists of a five-membered ring, which includes two nitrogen atoms and three carbon atoms . The empirical formula of imidazole hydrochloride is C3H4N2·HCl .Chemical Reactions Analysis
Imidazole compounds can participate in a variety of chemical reactions. For example, they can be used as a catalyst in the synthesis of amides from nonactivated carboxylic acids .Physical And Chemical Properties Analysis
Imidazole hydrochloride is a powder with a pH of 9.0-10.0. It has a melting point of 158-161 °C and is soluble in methanol .Scientific Research Applications
Medicinal Chemistry and Pharmacology
Benzimidazole derivatives, including compounds similar in structure to 2-(methoxymethyl)-1-(2-methylbutyl)-1H-benzo[d]imidazole hydrochloride, are crucial in medicinal chemistry due to their diverse pharmacological activities. These compounds have been investigated for their antimicrobial, antiviral, antidiabetic, anti-cancer, anti-helminthic, antioxidant, anti-fungal, anti-allergic, anti-parasitic, anti-proliferative, anti-HIV, anti-convulsant, anti-inflammatory, anti-hypertensive, and proton pump inhibitor properties. The versatility of the benzimidazole scaffold has led to its inclusion in various therapeutic agents, including those targeting central nervous system diseases and cancers. The structural modifications of these compounds aim to enhance efficacy and reduce toxicity, highlighting their importance in drug discovery and development (Vasuki et al., 2021).
Environmental Sciences and Toxicology
Studies on compounds with structures similar to this compound have also extended into environmental sciences, particularly concerning their fate, behavior, and impact in aquatic environments. Research indicates that despite treatments eliminating them well from wastewater, certain benzimidazole derivatives are always present at low concentration levels in effluents of wastewater treatment plants. They are biodegradable yet ubiquitous in surface water and sediments, reflecting their continuous introduction into the environment from consumer products. The environmental persistence and potential endocrine-disrupting effects of these compounds necessitate further studies to understand their impact fully (Haman et al., 2015).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(methoxymethyl)-1-(2-methylbutyl)benzimidazole;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O.ClH/c1-4-11(2)9-16-13-8-6-5-7-12(13)15-14(16)10-17-3;/h5-8,11H,4,9-10H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYEJEWDFGMRLGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)CN1C2=CC=CC=C2N=C1COC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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